Cas no 1797714-01-2 (N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide)
N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS034649279
- EN300-26681073
- N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide
- 1797714-01-2
- Z878669296
-
- Inchi: 1S/C15H14N4O3/c1-18(15(9-16)5-2-6-15)14(20)12-8-17-13-7-10(19(21)22)3-4-11(12)13/h3-4,7-8,17H,2,5-6H2,1H3
- InChI Key: XCFVJIUFSZBETQ-UHFFFAOYSA-N
- SMILES: O=C(C1=CNC2C=C(C=CC1=2)[N+](=O)[O-])N(C)C1(C#N)CCC1
Computed Properties
- Exact Mass: 298.10659032g/mol
- Monoisotopic Mass: 298.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 106Ų
N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26681073-0.05g |
N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide |
1797714-01-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide
Introduction to N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide (CAS No. 1797714-01-2)
N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide, with the CAS number 1797714-01-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and investigation. The structural features of this molecule, particularly its cyanocyclobutyl and nitro-substituted indole moieties, contribute to its unique chemical properties and potential therapeutic applications.
The N-(1-cyanocyclobutyl)-N-methyl moiety in the molecular structure of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide plays a crucial role in determining its reactivity and biological interactions. The presence of a cyano group (-CN) attached to a cyclobutyl ring introduces a high degree of electronic richness, which can influence the molecule's ability to interact with biological targets. This feature has been explored in various research studies aiming to develop novel pharmacological agents.
Additionally, the 6-nitro substituent on the indole ring is another key structural element that contributes to the compound's overall activity. Nitro groups are well-known for their ability to modulate electron density and reactivity, making them valuable in the design of bioactive molecules. In the context of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide, this nitro group may participate in critical interactions with biological receptors or enzymes, thereby influencing its pharmacological effects.
The indole core itself is a well-documented scaffold in medicinal chemistry, known for its wide range of biological activities. Indole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific combination of substituents in N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide positions it as a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The unique structural features of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide make it an attractive candidate for such applications. The compound's ability to interact with specific PPIs could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.
Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry.
The pharmacological profile of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide has been evaluated through various in vitro and in vivo studies. Initial findings suggest that this compound exhibits significant activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary studies have explored its effects on enzymatic pathways involved in inflammation and immune responses, suggesting possible applications in treating inflammatory diseases.
The development of new drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for therapeutic use. In the case of N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide, comprehensive toxicological studies are being conducted to evaluate its safety profile. These studies aim to identify any potential adverse effects and determine the appropriate dosage levels for clinical applications.
The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into its mechanism of action and help guide further optimization efforts.
The future prospects for N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide are promising, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its applications across various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide will play an increasingly important role in addressing unmet medical needs.
1797714-01-2 (N-(1-cyanocyclobutyl)-N-methyl-6-nitro-1H-indole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)